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Compound of Interest

Compound Name: Elaidamide

Cat. No.: B1671155

This section addresses fundamental questions regarding the properties, handling, and
degradation of elaidamide.

Q1: What is elaidamide and what are its primary degradation products?

Elaidamide ((9E)-octadec-9-enamide) is the trans-isomer of oleamide, a naturally occurring
fatty acid amide.[1][2] It is recognized for its biological activities, including the inhibition of
microsomal epoxide hydrolase and phospholipase A2.[1][2] The primary and most well-
documented degradation pathway for elaidamide, like other primary fatty acid amides, is
enzymatic hydrolysis.[3]

o Enzymatic Degradation: The enzyme Fatty Acid Amide Hydrolase (FAAH) is primarily
responsible for the breakdown of elaidamide in biological systems.[3][4][5][6] This hydrolysis
reaction cleaves the amide bond.

o Degradation Products: The enzymatic degradation of elaidamide yields two products: elaidic
acid (the trans-isomer of oleic acid) and ammonia.[3]

It is critical to remember that the biological effects of elaidic acid, a trans fatty acid, are distinct
from those of the parent elaidamide molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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